Cas no 2091564-49-5 (1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 2091564-49-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5722018
• PubChem ID: 121200512
• Update Time: 2025-05-21

1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0028488
• AKOS026708326
• 1-[4-(hydroxymethyl)piperidin-1-yl]-2-pyrrol-1-ylethanone
• F1907-3649
• 1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• 2091564-49-5
• Ethanone, 1-[4-(hydroxymethyl)-1-piperidinyl]-2-(1H-pyrrol-1-yl)-

• Inchi： 1S/C12H18N2O2/c15-10-11-3-7-14(8-4-11)12(16)9-13-5-1-2-6-13/h1-2,5-6,11,15H,3-4,7-10H2
• InChI Key： IASQZJJRTWOIAN-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(CN2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 413.8±20.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

1-(4-(Hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(4-(hydroxymethyl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2091564-49-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as compound 2091564-49-5, is characterized by its unique structural features, including a piperidine ring, a pyrrole moiety, and a ketone group. These structural elements contribute to its diverse reactivity and functionality, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of compound 2091564-49-5 in the field of drug discovery. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have demonstrated that this compound can serve as a building block for the development of novel antibiotics and anticancer agents. The presence of the pyrrole ring, a five-membered aromatic heterocycle, is particularly significant due to its role in stabilizing reactive intermediates during synthesis.

The synthesis of compound 2091564-49-5 involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and condensation reactions. The piperidine ring, which is a six-membered saturated heterocycle containing one nitrogen atom, plays a crucial role in determining the compound's physical and chemical properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an analytical perspective, compound 2091564-49-5 has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure, confirming the presence of key functional groups such as the hydroxymethyl group (-CH₂OH) attached to the piperidine ring. Such structural elucidation is essential for understanding the compound's behavior in different chemical environments.

In terms of applications, compound 2091564-49-5 has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. For example, researchers have utilized this compound to create metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis. The hydroxymethyl group within the molecule acts as a coordinating ligand, facilitating these interactions.

The pharmacological properties of compound 2091564-49-5 are another area of active research. Preclinical studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential use in therapeutic agents. Furthermore, its ability to modulate enzyme activity makes it a candidate for enzyme inhibitors, which are critical in drug design.

From an environmental standpoint, the biodegradability and toxicity of compound 2091564-49-5 have been assessed under various conditions. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health. Results indicate that under controlled conditions, the compound undergoes gradual degradation via microbial action, minimizing its environmental footprint.

In conclusion, compound 2091564-49-5 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure enables it to participate in diverse chemical reactions and interactions, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.